Cas no 828928-21-8 (Benzoic acid, 3-[4-(aminomethyl)phenoxy]-)

• Product Name: Benzoic acid, 3-[4-(aminomethyl)phenoxy]-
• CAS No: 828928-21-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 680667
• PubChem ID: 71416762
• Update Time: 2025-04-19

Benzoic acid, 3-[4-(aminomethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[4-(aminomethyl)phenoxy]-
• 3-[4-(aminomethyl)phenoxy]benzoic acid
• DTXSID80836127
• 828928-21-8

• Inchi： 1S/C14H13NO3/c15-9-10-4-6-12(7-5-10)18-13-3-1-2-11(8-13)14(16)17/h1-8H,9,15H2,(H,16,17)
• InChI Key： NSIADFDQMYKNSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų